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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767 Get Quote

An In-Depth Technical Guide to Disperse Yellow 241

Disperse Yellow 241 (C.I. 128450) is a synthetic monoazo dye known for its brilliant greenish-

yellow hue.[1] As a disperse dye, it is characterized by its low water solubility and is primarily

used for dyeing hydrophobic synthetic fibers.[2][3] This technical guide provides a

comprehensive overview of its chemical structure, properties, synthesis, and applications for

researchers and professionals in drug development and chemical sciences.

Chemical Structure and Identification
Disperse Yellow 241 belongs to the single azo class of dyes.[1][4] Its chemical structure

consists of a dichlorophenyl group linked via an azo bridge to a substituted pyridinone ring.

IUPAC Name: 5-[(3,4-dichlorophenyl)diazenyl]-2-hydroxy-1,4-dimethyl-6-oxopyridine-3-

carbonitrile[5][6]

CAS Number: 83249-52-9[2][5][7][8]

Molecular Formula: C₁₄H₁₀Cl₂N₄O₂[1][2][4][9]

Synonyms: Disperse Yellow 5GL, Dispersion Yellow 5GL[7][8]

Physicochemical Properties
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The dye is typically supplied as a yellow powder or grain.[7][10] It exhibits good stability under

standard conditions and is noted for its excellent heat resistance and light fastness, making it

suitable for applications requiring high durability.[8][10]

Table 1: Quantitative Physicochemical Data for Disperse Yellow 241

Property Value Source(s)

Molecular Weight 337.16 g/mol [1][2][4][9]

Melting Point 254 °C [8]

Boiling Point (Predicted) 418.9 ± 45.0 °C [9][11]

Density (Predicted) 1.46 ± 0.1 g/cm³ [9][11]

Appearance Yellow Grain / Powder [7][10]

Water Solubility Low / Forms an emulsion [2][5][12]

Experimental Protocols: Synthesis
The primary manufacturing method for Disperse Yellow 241 is a two-step process involving

diazotization followed by an azo coupling reaction.[1][9][10]

Methodology:

Diazotization of 3,4-dichloroaniline:

3,4-dichloroaniline is used as the starting material (the diazo component).

The amine is treated with a diazotizing agent, typically sodium nitrite, in the presence of a

strong acid (e.g., hydrochloric acid or sulfuric acid) at a low temperature (0-5 °C) to form

the corresponding diazonium salt. Maintaining a low temperature is critical to prevent the

decomposition of the unstable diazonium salt.

Azo Coupling:

The second component is 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

(the coupling component).[1][9]
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The diazonium salt solution from step 1 is slowly added to a solution or suspension of the

coupling component.

The reaction is typically carried out under controlled pH conditions to facilitate the

electrophilic substitution reaction, forming the final azo dye product.

Post-Synthesis Processing:

The resulting dye precipitates out of the reaction mixture.

The product is then isolated through filtration, followed by grinding and drying to obtain the

finished Disperse Yellow 241 powder.[9][13]
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Processing

3,4-dichloroaniline

Diazonium Salt Intermediate

0-5 °C

Sodium Nitrite (NaNO₂) +
Acid (e.g., HCl)

Disperse Yellow 241 (Crude)

Coupling Reaction

6-Hydroxy-1,4-dimethyl-2-oxo-
1,2-dihydropyridine-3-carbonitrile

Filtration

Grinding & Drying

Final Product:
Disperse Yellow 241 Powder

Click to download full resolution via product page

Caption: Synthesis pathway of Disperse Yellow 241.
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Applications
Disperse Yellow 241 is a versatile dye primarily utilized in the textile industry for coloring

synthetic fabrics.[14]

Textile Dyeing: It is widely used for dyeing polyester, nylon, acetate, and their blended

fabrics, providing vibrant and durable greenish-yellow shades.[4][13][14] Its application

methods include high-temperature dyeing, thermosol processes, and printing.[7]

Plastics Coloration: Due to its good heat resistance, it is also suitable for coloring various

engineering plastics.[8][10]

Safety and Environmental Considerations
As with many industrial chemicals, proper handling and disposal of Disperse Yellow 241 are

essential.

Handling: Standard laboratory safety protocols should be followed, including the use of

personal protective equipment such as gloves, safety glasses, and respiratory protection to

avoid inhalation of dust and direct contact with skin and eyes.[12][15]

Toxicity: While specific toxicity data for Disperse Yellow 241 is limited, disperse dyes as a

class can be skin sensitizers.[15][16] It is classified as chronically hazardous to the aquatic

environment (Aquatic Chronic 4), indicating that it may cause long-lasting harmful effects to

aquatic life.[6]

Environmental Impact: Due to their low water solubility and potential environmental

persistence, effluent from dyeing processes containing this dye should be appropriately

treated before discharge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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